Cas no 2249043-37-4 (1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine)

• Product Name: 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine
• CAS No: 2249043-37-4
• MF: C₁₂H₁₄N₆
• MW: 242.279760837555
• CID: 5455871
• PubChem ID: 138041626
• Update Time: 2025-05-20

1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2249043-37-4
• 6-(4-Prop-2-ynylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• EN300-26623275
• 1-(prop-2-yn-1-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• Z728990334
• 6-[4-(2-Propyn-1-yl)-1-piperazinyl]-1,2,4-triazolo[4,3-b]pyridazine
• 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine

• Inchi： 1S/C12H14N6/c1-2-5-16-6-8-17(9-7-16)12-4-3-11-14-13-10-18(11)15-12/h1,3-4,10H,5-9H2
• InChI Key： ABCYCLCVYZVTRL-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(N1CCN(CC#C)CC1)C=C2

Computed Properties

• Exact Mass: 242.12799447g/mol
• Monoisotopic Mass: 242.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine

Comprehensive Overview of 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine (CAS No. 2249043-37-4)

The compound 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine (CAS No. 2249043-37-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, combining a piperazine core with a 1,2,4-triazolo[4,3-b]pyridazine moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 1,2,4-triazolo[4,3-b]pyridazine scaffold, present in this compound, is known for its ability to modulate key biological pathways. This has led to a surge in studies exploring its structure-activity relationships (SAR) and binding affinity to specific protein targets. The prop-2-yn-1-yl side chain further enhances its reactivity, enabling facile derivatization for optimization.

From a synthetic perspective, the preparation of 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine involves multi-step organic transformations, including cyclization and N-alkylation reactions. These methods are well-documented in the literature, but challenges remain in achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to streamline production, addressing the increasing demand for scalable and cost-effective processes.

The pharmacological profile of this compound is another area of active investigation. Preliminary studies suggest that it exhibits selective inhibition against certain kinases implicated in inflammatory and proliferative disorders. This aligns with the broader trend in drug development, where precision medicine and personalized therapies are becoming paramount. Researchers are also examining its pharmacokinetic properties, such as bioavailability and metabolic stability, to assess its suitability for clinical development.

In the context of drug repurposing, 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine has shown potential beyond its initial applications. Its ability to interact with multiple biological targets makes it a versatile scaffold for addressing unmet medical needs. For instance, recent computational studies have highlighted its possible utility in neurodegenerative diseases, a hot topic in current biomedical research. Virtual screening and molecular docking simulations are being employed to identify new therapeutic avenues.

The compound’s chemical stability and solubility are critical factors influencing its formulation and delivery. Innovations in nanotechnology and drug delivery systems are being leveraged to overcome these challenges, ensuring optimal therapeutic efficacy. Additionally, the rise of green chemistry principles has prompted the exploration of environmentally friendly synthesis routes, minimizing waste and energy consumption.

As the scientific community continues to unravel the potential of 1-(prop-2-yn-1-yl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine, collaborations between academia and industry are expected to accelerate its translation into viable therapeutics. The compound’s patent landscape and intellectual property considerations are also under scrutiny, reflecting the competitive nature of pharmaceutical innovation. With its promising attributes and diverse applications, this molecule stands at the forefront of modern drug discovery.